Methyl carbamate
Methyl carbamate
Methyl carbamate appears as white crystals. (NTP, 1992)
Methyl carbamate is a carbamate ester resulting from the formal condensation of the carboxy group of carbamic acid with methanol.
Methyl carbamate is a carbamate ester resulting from the formal condensation of the carboxy group of carbamic acid with methanol.
Brand Name:
Vulcanchem
CAS No.:
598-55-0
VCID:
VC0145844
InChI:
InChI=1S/C2H5NO2/c1-5-2(3)4/h1H3,(H2,3,4)
SMILES:
COC(=O)N
Molecular Formula:
C2H5NO2
Molecular Weight:
75.07 g/mol
Methyl carbamate
CAS No.: 598-55-0
Reference Standards
VCID: VC0145844
Molecular Formula: C2H5NO2
Molecular Weight: 75.07 g/mol
| CAS No. | 598-55-0 |
|---|---|
| Product Name | Methyl carbamate |
| Molecular Formula | C2H5NO2 |
| Molecular Weight | 75.07 g/mol |
| IUPAC Name | methyl carbamate |
| Standard InChI | InChI=1S/C2H5NO2/c1-5-2(3)4/h1H3,(H2,3,4) |
| Standard InChIKey | GTCAXTIRRLKXRU-UHFFFAOYSA-N |
| SMILES | COC(=O)N |
| Canonical SMILES | COC(=O)N |
| Boiling Point | 351 °F at 760 mm Hg (NTP, 1992) 177.0 °C 177 °C |
| Colorform | WHITE CRYSTALS NEEDLES |
| Density | 1.1361 at 133 °F (NTP, 1992) 1.1361 g/cu cm at 56 °C |
| Melting Point | 129 °F (NTP, 1992) 54.0 °C 52-54 °C |
| Physical Description | Methyl carbamate appears as white crystals. (NTP, 1992) DryPowder; Liquid |
| Description | Methyl carbamate appears as white crystals. (NTP, 1992) Methyl carbamate is a carbamate ester resulting from the formal condensation of the carboxy group of carbamic acid with methanol. |
| Shelf Life | Freely sublimes even at room temperature. |
| Solubility | greater than or equal to 100 mg/mL at 66° F (NTP, 1992) SOL IN WATER: 217 PARTS IN 100 @ 11 °C SOL IN ETHANOL: 73 PARTS IN 100 @ 15 °C; SOL IN ETHER In water, 6.91X10+5 mg/l at 15.5 °C |
| Synonyms | carbamic acid, methyl ester methyl carbamate |
| PubChem Compound | 11722 |
| Last Modified | Nov 11 2021 |
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